Cas no 828923-07-5 (2-Furancarbonitrile, 5-(hydroxyphenylacetyl)-)

• Product name: 2-Furancarbonitrile, 5-(hydroxyphenylacetyl)-
• CAS No: 828923-07-5
• MF: C₁₃H₉NO₃
• MW: 227.21546
• CID: 680737
• PubChem ID: 11287594

2-Furancarbonitrile, 5-(hydroxyphenylacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonitrile, 5-(hydroxyphenylacetyl)-
• 5-(2-hydroxy-2-phenylacetyl)furan-2-carbonitrile
• DTXSID80461276
• 828923-07-5

• Inchi： InChI=1S/C13H9NO3/c14-8-10-6-7-11(17-10)13(16)12(15)9-4-2-1-3-5-9/h1-7,12,15H
• InChI Key： XBGTXBUBGPALTK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(C(=O)C2=CC=C(O2)C#N)O

Computed Properties

• Exact Mass: 227.058243149g/mol
• Monoisotopic Mass: 227.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2Ų